Cas no 1804041-17-5 (2-Ethylbenzo[d]oxazole-6-acetic acid)

2-Ethylbenzo[d]oxazole-6-acetic acid is a heterocyclic carboxylic acid derivative featuring a benzo[d]oxazole core substituted with an ethyl group at the 2-position and an acetic acid moiety at the 6-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. Its structural framework allows for further functionalization, making it valuable in the synthesis of analogs with tailored properties. The presence of both the oxazole ring and carboxylic acid group enhances its utility in drug discovery, particularly in designing enzyme inhibitors or receptor modulators. It is typically handled under controlled conditions due to its reactive functional groups.

2-Ethylbenzo[d]oxazole-6-acetic acid structure

1804041-17-5 structure

Product Name:2-Ethylbenzo[d]oxazole-6-acetic acid

CAS No:1804041-17-5

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:4816729

Update Time:2025-05-26

2-Ethylbenzo[d]oxazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Ethylbenzo[d]oxazole-6-acetic acid
- Inchi： 1S/C11H11NO3/c1-2-10-12-8-4-3-7(6-11(13)14)5-9(8)15-10/h3-5H,2,6H2,1H3,(H,13,14)
- InChI Key： UKLDOAQRCUOIHK-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC2C=CC(CC(=O)O)=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
XLogP3: 2.1
Topological Polar Surface Area: 63.3

2-Ethylbenzo[d]oxazole-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000514-250mg	2-Ethylbenzo[d]oxazole-6-acetic acid	1804041-17-5	98%	250mg	$4,829.15	2022-04-02
Alichem	A081000514-500mg	2-Ethylbenzo[d]oxazole-6-acetic acid	1804041-17-5	98%	500mg	$7,912.04	2022-04-02
Alichem	A081000514-1g	2-Ethylbenzo[d]oxazole-6-acetic acid	1804041-17-5	98%	1g	$13,351.93	2022-04-02